1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol

• IUPAC Name: 2-(4,6-diphenylpyrimidin-2-yl)-5-methyl-1H-pyrazol-3-one
• InChI: InChI=1S/C20H16N4O/c1-14-12-19(25)24(23-14)20-21-17(15-8-4-2-5-9-15)13-18(22-20)16-10-6-3-7-11-16/h2-13,23H,1H3
• InChI Key: QRLFSDKBPJUTEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(N1)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H16N4O
• Molecular Weight: 328.4 g/mol

Description

1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is known for its unique chemical structure, which makes it a valuable tool for studying biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. This compound has been shown to interact with a variety of targets, including kinases and phosphatases, which play important roles in many biochemical and physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol are complex and varied. Some studies have shown that this compound can inhibit the growth of cancer cells, while others have suggested that it may have anti-inflammatory properties. Additionally, this compound has been shown to affect the activity of certain enzymes and proteins, which can have a wide range of effects on cellular processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol in lab experiments is its unique chemical structure, which makes it a valuable tool for studying biochemical and physiological processes. However, there are also limitations to using this compound, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving 1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol. Some possible areas of investigation include the development of new drugs and therapies based on the mechanisms of action of this compound, as well as the exploration of its potential use in other fields of research, such as materials science and nanotechnology. Additionally, further studies may be needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or risks associated with its use.

Synthesis Methods

The synthesis of 1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol can be achieved through a variety of methods, including the reaction of 3-methyl-1H-pyrazol-5-ol with 4,6-diphenyl-2-chloropyrimidine. Other methods involve the use of different reagents and catalysts, but the overall goal is to produce a pure and stable form of the compound.

Scientific Research Applications

1-(4,6-diphenyl-2-pyrimidinyl)-3-methyl-1H-pyrazol-5-ol has many potential applications in scientific research. One of the primary uses of this compound is in the study of biochemical and physiological processes. Researchers have used this compound to investigate the mechanisms of action of various enzymes and proteins, as well as to study the effects of different drugs and other compounds on these processes.